Cas no 1787297-31-7 (2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)-)

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- is a chiral fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The (2S)-configuration ensures stereochemical precision, while the 4,4-difluoro substitution enhances metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. Its pyrrolidine scaffold is commonly utilized in bioactive molecule design, particularly for protease inhibitors and receptor modulators. The compound’s structural features, including the carboxyl group, allow for further functionalization, enabling diverse synthetic routes. High purity and well-defined stereochemistry ensure reproducibility in research applications. This compound is suited for studies requiring fluorinated building blocks with controlled chirality.

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- structure

1787297-31-7 structure

Product Name:2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)-

CAS No:1787297-31-7

MF:C₇H₁₁F₂NO₂

MW:179.16454911232

CID:5220666

PubChem ID:121483184

Update Time:2025-05-19

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)-
- Inchi： 1S/C7H11F2NO2/c8-7(9)3-5(10-4-7)1-2-6(11)12/h5,10H,1-4H2,(H,11,12)/t5-/m0/s1
- InChI Key： ZQPVXXUOCLWIJM-YFKPBYRVSA-N
- SMILES： N1CC(F)(F)C[C@@H]1CCC(O)=O

Computed Properties

Exact Mass: 179.07578492g/mol
Monoisotopic Mass: 179.07578492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 49.3Å²

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1107013-5g	(S)-3-(4,4-difluoropyrrolidin-2-yl)propanoic acid	1787297-31-7	95%	5g	$4500	2024-07-23

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Additional information on 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)-

Recent Advances in the Study of 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- (CAS: 1787297-31-7)

The compound 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- (CAS: 1787297-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated pyrrolidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have focused on its unique physicochemical properties, synthetic accessibility, and biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of protease inhibitors. The researchers highlighted how the difluoro substitution at the 4-position and the stereochemistry at the 2-position contribute to enhanced metabolic stability and target binding affinity. Molecular modeling studies revealed that this scaffold effectively mimics transition states in enzymatic reactions, making it particularly valuable for inhibitor design.

In the area of synthetic methodology, a team from MIT reported an improved asymmetric synthesis route for 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- in Organic Letters (2024). Their approach utilizes a biocatalytic cascade reaction that achieves >99% enantiomeric excess while significantly reducing the number of synthetic steps compared to traditional methods. This advancement has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Pharmacokinetic studies conducted by Pfizer researchers (Journal of Pharmaceutical Sciences, 2024) have shown that derivatives incorporating this scaffold exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The difluoro modification was found to significantly improve membrane permeability while maintaining aqueous solubility, addressing a common challenge in drug development. These findings position 1787297-31-7 as a promising structural motif for CNS-targeted therapeutics.

Emerging research presented at the 2024 American Chemical Society National Meeting suggests potential applications of this compound in PET (positron emission tomography) tracer development. The fluorine atoms present in the molecule provide opportunities for radiofluorination, enabling the creation of imaging agents for neurological disorders. Preliminary in vivo studies have shown good blood-brain barrier penetration and specific binding to target proteins.

While the therapeutic potential of 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2S)- is becoming increasingly apparent, challenges remain in optimizing its derivatives for clinical use. Current research efforts are focused on structure-activity relationship studies to balance potency, selectivity, and safety profiles. The compound's versatility as a scaffold continues to make it a subject of intense investigation across multiple therapeutic areas, including oncology, infectious diseases, and neurological disorders.